9H-Fluoren-2-yl isocyanate
Overview
Description
9H-Fluoren-2-yl isocyanate (9H-F2I) is an organic compound belonging to the family of isocyanates. It is a colorless and odorless liquid, composed of a 9-carbon aromatic ring and a nitrogen-carbon double bond. 9H-F2I is used in a wide range of applications, including chemical synthesis, pharmaceuticals, and materials science. It is also used as a reagent in the synthesis of polyurethanes, polyesters, and polyamides. In addition, it has been studied for its potential use in medical treatments and drug delivery.
Scientific Research Applications
Organic Synthesis
“9H-Fluoren-2-yl isocyanate” is used in organic synthesis . It is a versatile reagent that can react with a variety of functional groups, leading to the formation of ureas, carbamates, and isocyanates .
Polymer Research
This compound has been used in the field of polymer research . Specifically, it has been used as a catalyst for the ring-opening polymerisation of cyclic esters . This process is crucial in the production of biodegradable polymers, which have a wide range of applications in areas such as drug delivery and packaging .
Material Science
In material science, “9H-Fluoren-2-yl isocyanate” can be used to modify the properties of materials . For example, it can be used to improve the thermal stability and mechanical properties of polymers .
Pharmaceutical Research
“9H-Fluoren-2-yl isocyanate” can also be used in pharmaceutical research . It can be used to synthesize various pharmaceutical intermediates .
Chemical Industry
In the chemical industry, “9H-Fluoren-2-yl isocyanate” can be used in the production of dyes, resins, and plastics .
Biochemical Research
“9H-Fluoren-2-yl isocyanate” can be used in biochemical research . It can be used to synthesize various biochemicals for research purposes .
Mechanism of Action
Target of Action
9H-Fluoren-2-yl isocyanate, also known as 2-isocyanato-9H-fluorene, is primarily used in the field of polymer chemistry . It has been found to be a key component in the synthesis of alkyl organoaluminium complexes . These complexes are used as catalysts for the ring-opening polymerisation of cyclic esters .
Mode of Action
The compound interacts with its targets, the organoaluminium complexes, by facilitating the ring-opening polymerisation of cyclic esters . This interaction leads to changes in the structure of the cyclic esters, transforming them into linear polymers .
Biochemical Pathways
The primary biochemical pathway affected by 9H-Fluoren-2-yl isocyanate is the polymerisation of cyclic esters . The compound acts as a catalyst in this process, speeding up the reaction and allowing for the efficient production of polymers .
Pharmacokinetics
It’s important to note that the compound should be handled with care due to its reactivity and potential for harm if improperly handled .
Result of Action
The result of 9H-Fluoren-2-yl isocyanate’s action is the efficient production of polymers through the ring-opening polymerisation of cyclic esters . These polymers have a wide range of applications, including the production of plastics, resins, and other materials .
Action Environment
The action of 9H-Fluoren-2-yl isocyanate is influenced by environmental factors such as temperature and pressure . The compound is typically stored at temperatures between 2-8°C to maintain its stability . Additionally, the compound’s reactivity may be influenced by the presence of other chemicals in its environment .
properties
IUPAC Name |
2-isocyanato-9H-fluorene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO/c16-9-15-12-5-6-14-11(8-12)7-10-3-1-2-4-13(10)14/h1-6,8H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJROCLJFUOYQNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=C1C=C(C=C3)N=C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50399517 |
Source
|
| Record name | 9H-Fluoren-2-yl isocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50399517 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9H-Fluoren-2-yl isocyanate | |
CAS RN |
81741-69-7 |
Source
|
| Record name | 9H-Fluoren-2-yl isocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50399517 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 9H-Fluoren-2-yl isocyanate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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